Cas no 339013-96-6 (2-[(2,5-Dichlorophenyl)sulfanyl]-3-phenylquinoline)

• Product Name: 2-[(2,5-Dichlorophenyl)sulfanyl]-3-phenylquinoline
• CAS No: 339013-96-6
• MF: C₂₁H₁₃Cl₂NS
• MW: 382.305621862412
• CID: 5741426
• PubChem ID: 3709841
• Update Time: 2023-11-11

2-[(2,5-Dichlorophenyl)sulfanyl]-3-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dichlorophenyl)sulfanyl-3-phenylquinoline
• AKOS005098224
• Bionet1_002273
• 2-[(2,5-dichlorophenyl)sulfanyl]-3-phenylquinoline
• HMS574N15
• 339013-96-6
• 7K-603S
• Quinoline, 2-[(2,5-dichlorophenyl)thio]-3-phenyl-
• 2-[(2,5-Dichlorophenyl)sulfanyl]-3-phenylquinoline

• Inchi： 1S/C21H13Cl2NS/c22-16-10-11-18(23)20(13-16)25-21-17(14-6-2-1-3-7-14)12-15-8-4-5-9-19(15)24-21/h1-13H
• InChI Key： TZWNRWIAXUNWTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SC1=C(C2C=CC=CC=2)C=C2C=CC=CC2=N1)Cl

Computed Properties

• Exact Mass: 381.0145760g/mol
• Monoisotopic Mass: 381.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 38.2Ų